Cas no 500699-01-4 (3-Iodo-4-(methylamino)benzoic acid)
3-Iodo-4-(methylamino)benzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-Iodo-4-(methylamino)benzoic acid
- 3-iodanyl-4-(methylamino)benzoic acid
- AC1L6FJ4
- AG-K-88373
- CTK6I4859
- NSC156279
- NSC-156279
- SBB067972
- BS-50286
- 500699-01-4
- 3-Iodo-4-(methylamino)benzoicacid
- E76223
- CS-0151039
- A827961
- DB-071095
- DTXSID70303055
- AKOS015851055
-
- MDL: MFCD11110759
- Inchi: 1S/C8H8INO2/c1-10-7-3-2-5(8(11)12)4-6(7)9/h2-4,10H,1H3,(H,11,12)
- InChI Key: BQXSIDNWDRETTD-UHFFFAOYSA-N
- SMILES: IC1C=C(C(=O)O)C=CC=1NC
Computed Properties
- Exact Mass: 276.95998g/mol
- Monoisotopic Mass: 276.95998g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 174
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 49.3Ų
3-Iodo-4-(methylamino)benzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-KV791-1g |
3-Iodo-4-(methylamino)benzoic acid |
500699-01-4 | 95+% | 1g |
2210.0CNY | 2021-07-15 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-KV791-50mg |
3-Iodo-4-(methylamino)benzoic acid |
500699-01-4 | 95+% | 50mg |
251.0CNY | 2021-07-15 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-KV791-200mg |
3-Iodo-4-(methylamino)benzoic acid |
500699-01-4 | 95+% | 200mg |
630.0CNY | 2021-07-15 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | I924396-250mg |
3-Iodo-4-(methylamino)benzoic acid |
500699-01-4 | 95% | 250mg |
¥630.00 | 2022-01-11 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | I924396-1g |
3-Iodo-4-(methylamino)benzoic acid |
500699-01-4 | 95% | 1g |
¥1,575.00 | 2022-01-11 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | I924396-5g |
3-Iodo-4-(methylamino)benzoic acid |
500699-01-4 | 95% | 5g |
¥5,580.00 | 2022-01-11 | |
| Chemenu | CM125445-250mg |
3-iodo-4-(methylamino)benzoic acid |
500699-01-4 | 95% | 250mg |
$71 | 2023-01-09 | |
| Chemenu | CM125445-1g |
3-iodo-4-(methylamino)benzoic acid |
500699-01-4 | 95% | 1g |
$192 | 2023-01-09 | |
| Chemenu | CM125445-5g |
3-iodo-4-(methylamino)benzoic acid |
500699-01-4 | 95% | 5g |
$674 | 2023-01-09 | |
| eNovation Chemicals LLC | K12805-1kg |
3-iodo-4-(methylamino)benzoic acid |
500699-01-4 | >95% | 1kg |
$7900 | 2022-10-24 |
3-Iodo-4-(methylamino)benzoic acid Related Literature
-
Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
-
Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
-
Eduardo Enciso,Luis Cerdán,Leire Gartzia-Rivero,Jorge Bañuelos,Angel Costela,Iñigo López-Arbeloa,Inmaculada García-Moreno RSC Adv., 2015,5, 4454-4462
-
David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
-
Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
Additional information on 3-Iodo-4-(methylamino)benzoic acid
Comprehensive Overview of 3-Iodo-4-(methylamino)benzoic acid (CAS No. 500699-01-4): Properties, Applications, and Research Insights
3-Iodo-4-(methylamino)benzoic acid (CAS No. 500699-01-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This iodinated benzoic acid derivative, characterized by the presence of a methylamino group and an iodo substituent, serves as a versatile intermediate in synthetic chemistry. Its molecular formula, C8H8INO2, and precise molecular weight (277.06 g/mol) make it a valuable building block for drug discovery and material science.
The compound's iodo-functionalized aromatic ring enables cross-coupling reactions, such as Suzuki-Miyaura or Sonogashira couplings, which are pivotal in modern medicinal chemistry. Researchers frequently explore its utility in designing targeted therapeutics, particularly for oncology and neurology applications. Recent studies highlight its role in modulating protein-protein interactions, a hot topic in drug development addressing unmet medical needs. The methylamino group further enhances its solubility and bioavailability, critical factors in ADME (Absorption, Distribution, Metabolism, Excretion) optimization.
In the context of green chemistry trends, 3-Iodo-4-(methylamino)benzoic acid has been investigated for its potential in sustainable synthesis routes. With growing interest in catalysis and atom-economical reactions, this compound's reactivity profile aligns with industry demands for eco-friendly processes. Analytical techniques like HPLC and LC-MS are commonly employed to characterize its purity, a frequent search query among quality control professionals.
Beyond pharmaceuticals, this compound finds niche applications in agrochemical research and functional material design. Its halogenated structure contributes to the development of photoactive materials, resonating with the surge in organic electronics research. Patent literature reveals its use in OLED (Organic Light-Emitting Diode) precursors, answering frequent queries about alternative materials for display technologies.
Stability studies of CAS No. 500699-01-4 under varying pH and temperature conditions provide crucial data for formulation scientists. These investigations address common search terms like "compound shelf life" and "storage recommendations," emphasizing its practical handling requirements. The compound's crystalline properties also make it a subject of X-ray diffraction studies, a trending analytical method in structural chemistry.
From a commercial perspective, 3-Iodo-4-(methylamino)benzoic acid caters to the growing custom synthesis market, where researchers seek tailor-made intermediates for proprietary projects. Its supply chain considerations, including scalability and regulatory compliance, are frequently discussed in industry forums. The compound's patent landscape reflects its strategic value, with applications spanning multiple therapeutic areas.
Emerging computational chemistry approaches leverage molecular docking simulations to predict the interactions of this iodinated derivative with biological targets. This aligns with the increasing popularity of AI-driven drug discovery, a dominant theme in scientific searches. The compound's electrophilic sites offer opportunities for structure-activity relationship (SAR) studies, a cornerstone of modern medicinal chemistry.
Quality specifications for CAS 500699-01-4 typically include parameters like ≥98% purity (HPLC), residual solvent limits, and heavy metal content—details highly sought after by procurement specialists. Analytical certificates often reference NMR and FT-IR spectral data, addressing common verification needs in peer-reviewed research.
In conclusion, 3-Iodo-4-(methylamino)benzoic acid represents a multifaceted compound bridging synthetic chemistry and applied research. Its relevance to precision medicine and advanced materials ensures continued interest, while its well-documented properties provide a robust foundation for innovation across scientific disciplines.
500699-01-4 (3-Iodo-4-(methylamino)benzoic acid) Related Products
- 2122-63-6(4-Amino-3-iodobenzoic acid)
- 98952-63-7(4-(Dimethylamino)-3-iodobenzoic acid)
- 51411-81-5(3-Amino-4-iodobenzoic acid)
- 40976-89-4(2,4,6-Triiodo-5-(methylamino)-isophthalic acid)
- 1131588-11-8(3-Iodo-4-(isopropylamino)benzoic acid)
- 1131588-10-7(3-Iodo-4-(propylamino)benzoic acid)
- 2122-61-4(4-Amino-3,5-diiodobenzoic acid)
- 1131588-16-3(3-Iodo-4-(pyrrolidin-1-yl)benzoic acid)
- 1131614-93-1(3-Iodo-4-(piperazin-1-yl)benzoic acid)
- 190071-24-0(4-Acetamido-3-iodobenzoic acid)